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Compound of Interest

Compound Name:
Sodium 4-

isopropylbenzenesulfonate

Cat. No.: B3423801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium 4-isopropylbenzenesulfonate, also known as sodium cumene sulfonate, is a

hydrotrope, a class of compounds that enhance the solubility of sparingly soluble substances in

aqueous solutions. Its primary applications are in industrial and household cleaning products,

personal care items, and as a viscosity-reducing agent.[1] This technical guide provides a

comprehensive overview of the available toxicological and ecotoxicological data for sodium 4-
isopropylbenzenesulfonate, with a focus on quantitative data, experimental methodologies,

and potential mechanisms of action.
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Property Value Reference

CAS Number 28348-53-0, 32073-22-6 [2]

Molecular Formula C₉H₁₁NaO₃S [1]

Molecular Weight 222.24 g/mol [3]

Physical State Solid [3]

Appearance White to cream powder [4]

Water Solubility 330 g/L [3]

Vapor Pressure 1.09 x 10⁻⁹ Pa at 25°C [3]

Log Kₒw (Octanol/Water

Partition Coefficient)
-1.5 [3]

Toxicology
The toxicological profile of sodium 4-isopropylbenzenesulfonate has been evaluated through

various studies, primarily focusing on acute toxicity and local irritation. The data is largely

derived from the OECD SIDS (Screening Information Data Set) report on hydrotropes, which

includes sodium cumene sulfonate.[5]

Acute Toxicity
Endpoint Species Route Value Reference

LD₅₀ Rat Oral > 2000 mg/kg bw [6]

LD₅₀ (analogue:

calcium xylene

sulfonate)

Rat Dermal > 2000 mg/kg bw [7]

LC₅₀ (analogue:

sodium toluene

sulfonate)

Rat Inhalation > 6.41 mg/L (4h) [7]

Skin and Eye Irritation
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Endpoint Species Result Reference

Skin Irritation Rabbit Not irritating [2][7]

Eye Irritation Rabbit
Slightly irritating

(reversible)
[2][7]

Experimental Protocols
A study on sodium p-toluenesulfonate, a related hydrotrope, followed a protocol consistent with

OECD Guideline 401.[6] While the full report for sodium 4-isopropylbenzenesulfonate is not

publicly available, the methodology would have been similar:

Test Species: Rat (specific strain not specified).

Administration: Oral gavage.

Dose: A limit test was likely performed at a dose of 2000 mg/kg body weight.

Observations: Animals were observed for clinical signs of toxicity and mortality for a period of

at least 14 days. Gross necropsy was performed at the end of the observation period.

Findings: The oral LD₅₀ was determined to be greater than 2000 mg/kg body weight.

Observed signs of toxicity at this dose included diarrhea.[6]

Studies on sodium cumene sulfonate have shown it to be non-irritating to the skin.[2][7] The

general protocol for such a test is as follows:

Test Species: Albino rabbit.

Application: A single dose of the test substance is applied to a small area of shaved skin.

Exposure: The test site is covered with a gauze patch for a 4-hour exposure period.

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Findings: Sodium cumene sulfonate did not produce significant skin irritation.[2][7]
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Sodium cumene sulfonate has been found to be a slight but reversible eye irritant.[2][7] The

experimental procedure is generally as follows:

Test Species: Albino rabbit.

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye.

Observations: The eyes are examined for signs of corneal opacity, iritis, conjunctival

redness, and chemosis (swelling) at 1, 24, 48, and 72 hours after application.

Findings: The substance caused slight, reversible eye irritation.[2][7]

Mechanism of Toxicity
Specific signaling pathways for sodium 4-isopropylbenzenesulfonate toxicity have not been

elucidated. As a hydrotrope, its primary interaction with biological systems is likely related to its

amphiphilic nature. At high concentrations, hydrotropes can self-aggregate and interact with

cell membranes and proteins. This interaction is generally non-covalent and may lead to

alterations in membrane fluidity or protein conformation, potentially causing mild irritation. The

low toxicity profile suggests that these interactions do not lead to significant cellular damage at

typical exposure levels.

Exposure

Physicochemical Interaction Biological Effect

High Concentration of
Sodium 4-isopropylbenzenesulfonate

Self-Aggregation of
Hydrotrope Molecules

Cell Membrane
Interaction

Cellular Proteins
Interaction

Alteration of
Membrane Fluidity

Alteration of
Protein Conformation

Mild Irritation

Click to download full resolution via product page

General Mechanism of Hydrotrope-Induced Irritation.
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The ecotoxicological effects of sodium 4-isopropylbenzenesulfonate have been assessed

for key aquatic organisms. The substance is considered to have low aquatic toxicity.

Endpoint Species Duration Value Reference

LC₅₀

Oncorhynchus

mykiss (Rainbow

Trout)

96 hours > 100 mg/L [8]

EC₅₀
Daphnia magna

(Water Flea)
48 hours > 1000 mg/L [2]

EC₅₀

Green Algae

(Scenedesmus

subspicatus)

96 hours 230 mg/L [7]

Environmental Fate
Sodium 4-isopropylbenzenesulfonate is readily biodegradable, indicating a low potential for

persistence in the environment.

Endpoint Test Guideline Result Reference

Ready

Biodegradability

OECD 301B (CO₂

Evolution)
Readily biodegradable [9]

Experimental Protocols
Test Species:Oncorhynchus mykiss (Rainbow Trout).

Exposure: Fish are exposed to a range of concentrations of the test substance in a static or

semi-static system for 96 hours.

Observations: Mortality is recorded at 24, 48, 72, and 96 hours.

Findings: The 96-hour LC₅₀ for rainbow trout was greater than 100 mg/L.[8]

Test Species:Daphnia magna.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3423801?utm_src=pdf-body
https://cdn.pkwteile.de/uploads/hazard/passports/18964064-EN-1.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=3fcbc620-fcb9-4cc0-9fd1-694f1b197409
https://www.govinfo.gov/content/pkg/FR-2017-06-13/pdf/FR-2017-06-13.pdf
https://www.benchchem.com/product/b3423801?utm_src=pdf-body
https://dr-miele.eu/wp-content/uploads/2024/09/sd400001736_-_Sofin_Complete_Care_-_Washing_Machine_Cleaner_EU_V2_250723.pdf
https://cdn.pkwteile.de/uploads/hazard/passports/18964064-EN-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure: Daphnids are exposed to the test substance for 48 hours in a static system.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Test Conditions from a specific study: Static test without aeration at 20 ± 2 °C. The medium

had a hardness of 146 mg/L (as CaCO₃) and a pH of 8.2.[2]

Findings: The 48-hour EC₅₀ for Daphnia magna was greater than 1000 mg/L.[2]

Test Species:Scenedesmus subspicatus.

Exposure: Exponentially growing cultures of algae are exposed to various concentrations of

the test substance for 72-96 hours.

Observations: Algal growth is measured over time and compared to a control.

Findings: The 96-hour EC₅₀ for Scenedesmus subspicatus was 230 mg/L.[7]

Method: CO₂ Evolution Test.

Principle: A solution of the test substance in a mineral medium is inoculated with

microorganisms and incubated under aerobic conditions. The degradation is followed by the

measurement of the amount of CO₂ produced.

Duration: 28 days.

Findings: Sodium 4-isopropylbenzenesulfonate is considered readily biodegradable.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://hpvchemicals.oecd.org/ui/handler.axd?id=3fcbc620-fcb9-4cc0-9fd1-694f1b197409
https://hpvchemicals.oecd.org/ui/handler.axd?id=3fcbc620-fcb9-4cc0-9fd1-694f1b197409
https://www.govinfo.gov/content/pkg/FR-2017-06-13/pdf/FR-2017-06-13.pdf
https://www.benchchem.com/product/b3423801?utm_src=pdf-body
https://dr-miele.eu/wp-content/uploads/2024/09/sd400001736_-_Sofin_Complete_Care_-_Washing_Machine_Cleaner_EU_V2_250723.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Setup

Exposure Phase

Observation & Endpoint

Sodium 4-isopropylbenzenesulfonate

Static or Semi-Static
Aqueous System

Test Organism
(Fish, Daphnia, or Algae)

Exposure for a Defined Period
(e.g., 48h, 96h)

Range of Concentrations
+ Control

Observation of Effects
(Mortality, Immobilization, Growth Inhibition)

Determination of
LC₅₀ or EC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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